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Compound of Interest

Compound Name: Sortin2

Cat. No.: B1681960

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sortin2 is a synthetic small molecule that acts as an inhibitor of vacuolar protein sorting (vps),
making it a valuable tool for studying endomembrane trafficking in yeast and plants.[1] It
functions by disrupting the normal delivery of proteins to the vacuole, leading to their secretion.
[1][2] In Saccharomyces cerevisiae, Sortin2 has been shown to enhance the endocytic
transport pathway, likely at the intersection with the secretory pathway.[1][3] These application
notes provide a detailed protocol for the preparation, storage, and application of a Sortin2
stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Properties of Sortin2

Sortin2 is a bioactive chemical compound with the following properties:
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Property Value

Molecular Formula C16H12CINOsS3

Molecular Weight 429.9 g/mol

Appearance Typically a powder

Primary Target Pathway Vacuolar Protein Sorting / Endocytic Trafficking

_ _ Inhibits conventional vacuolar sorting, inducing
Mechanism of Action ) ) )
the secretion of vacuolar-destined proteins.[1][2]

Protocol: Preparing a 10 mM Sortin2 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sortin2 in DMSO. This
concentration is suitable for subsequent dilution into culture media for various cellular assays
while maintaining a low final DMSO concentration (typically <0.5%).[4]

Materials and Equipment

e Sortin2 powder

e Anhydrous or cell culture-grade Dimethyl Sulfoxide (DMSQO)
e Analytical balance

 Sterile microcentrifuge tubes (amber or covered in foil)

o Vortex mixer

o Calibrated micropipettes and sterile tips

Calculation

To prepare a 10 mM stock solution, the required mass of Sortin2 is calculated using its
molecular weight (429.9 g/mol ).
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e Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Example for 1 mL of 10 mM stock:
o Mass (mg) = 10 mmol/L * 0.001 L * 429.9 g/mol

o Mass (mg) = 4.299 mg

Step-by-Step Procedure

o Equilibrate Reagents: Allow the vial of Sortin2 powder and the DMSO to reach room
temperature before opening to prevent moisture condensation.

Weigh Sortin2: Carefully weigh out the calculated amount of Sortin2 powder (e.g., 4.3 mg
for a 1 mL stock) and place it into a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO (e.g., 1 mL) to the tube containing the
Sortin2 powder.

Dissolve: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected
(amber or foil-wrapped) microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can degrade the compound.

Label and Store: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent. Store immediately as recommended in the section below.

Storage and Stability

Proper storage is critical to maintain the bioactivity of the Sortin2 stock solution.
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Storage Condition Duration Notes

Store at -20°C, protected from
Short-Term up to 1 month _

light.

Store at -80°C, protected from
Long-Term up to 6 months

light.[4]

Important: Always avoid repeated freeze-thaw cycles.[4] When using an aliquot, thaw it
completely, vortex gently, and use what is needed before discarding the remainder or
committing it to a single additional freeze cycle if absolutely necessary.

Application Protocol: Carboxypeptidase Y (CPY)
Secretion Assay in S. cerevisiae

This protocol provides an example of how to use the Sortin2 stock solution to study its effects
on vacuolar protein sorting in yeast. Wild-type yeast cells efficiently sort the hydrolase CPY to
the vacuole; in the presence of Sortin2, CPY is secreted into the growth medium.[1][5]

Experimental Workflow
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Caption: Experimental workflow from stock preparation to analysis.
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Materials

e 10 mM Sortin2 stock solution in DMSO

S. cerevisiae wild-type strain

e YPD (Yeast extract Peptone Dextrose) medium

e DMSO (for vehicle control)

 Nitrocellulose membrane

» Monoclonal antibody specific for CPY

e Appropriate secondary antibody and detection reagents

e Dot blot apparatus

Procedure

o Cell Culture: Grow the yeast strain overnight in YPD medium to the mid-logarithmic phase.

o Treatment: Dilute the cell culture to a consistent starting ODsoo. Prepare treatment conditions
in fresh YPD medium.

o Test Condition: Add the 10 mM Sortin2 stock solution to achieve the desired final
concentration (e.g., 10-20 uM).[1] For a 20 uM final concentration in 1 mL of media, add 2
pL of the 10 mM stock.

o Vehicle Control: Add an equivalent volume of pure DMSO to a separate culture (e.g., 2 L
of DMSO in 1 mL of media, for a 0.2% final DMSO concentration).[2]

 Incubation: Incubate the cultures for a defined period (e.g., 4-6 hours) at 30°C with shaking.

o Sample Collection: Pellet the cells by centrifugation. Carefully collect the supernatant
(growth medium), which will contain any secreted CPY.

» Dot Blot Analysis:
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o Spot equal volumes of the collected supernatant onto a nitrocellulose membrane.
o Allow the spots to dry completely.

o Block the membrane to prevent non-specific antibody binding.

o Probe the membrane with a primary antibody against CPY.[5]

o Wash and then incubate with a suitable secondary antibody.

o Use a chemiluminescent or colorimetric substrate to detect the presence of CPY.

e Analysis: Compare the signal intensity between the Sortin2-treated sample and the vehicle
control. A stronger signal in the Sortin2 lane indicates the secretion of CPY, confirming the
inhibitory effect of Sortin2 on vacuolar protein sorting.

Mechanism of Action

Sortin2 disrupts the trafficking of vacuolar-destined proteins by enhancing the endocytic
pathway. This leads to the mis-sorting and subsequent secretion of proteins that would
normally terminate in the vacuole.
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Caption: Sortin2 inhibits vacuolar sorting and enhances endocytosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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